Cas no 135981-59-8 (4-(3-Buten-1-yl)phenol)

• Product Name: 4-(3-Buten-1-yl)phenol
• CAS No: 135981-59-8
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD22413969
• CID: 2054570
• PubChem ID: 15044572
• Update Time: 2025-09-28

4-(3-Buten-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-butenyl)phenol
• 4-but-3-enyl-phenol
• 4-homoallylphenol
• Chavicol
• 4-(3-Buten-1-yl)phenol
• SY045828
• AC1840
• MFCD22413969
• SCHEMBL109430
• CS-12297
• 4-but-3-enylphenol
• 135981-59-8
• AKOS023683513
• DB-105924

• MDL： MFCD22413969
• Inchi： 1S/C10H12O/c1-2-3-4-9-5-7-10(11)8-6-9/h2,5-8,11H,1,3-4H2
• InChI Key： IAZKGRRJAULWNS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCC=C

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(3-Buten-1-yl)phenol

Recent Advances in the Study of 4-(3-Buten-1-yl)phenol (CAS: 135981-59-8) in Chemical Biology and Pharmaceutical Research

4-(3-Buten-1-yl)phenol (CAS: 135981-59-8) is a phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its butenyl side chain, exhibits unique chemical properties that make it a promising candidate for various therapeutic and industrial applications. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility and utility in the field.

One of the key areas of research involving 4-(3-Buten-1-yl)phenol is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents. The researchers utilized 4-(3-Buten-1-yl)phenol as a building block to develop a series of derivatives that showed potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's structural flexibility and its ability to be modified to enhance bioactivity.

In addition to its synthetic applications, 4-(3-Buten-1-yl)phenol has been investigated for its direct biological effects. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate antioxidant activity, scavenging free radicals and reducing oxidative stress in cellular models. This finding suggests potential applications in the development of antioxidant therapies or as an additive in pharmaceutical formulations to improve stability.

Another noteworthy development is the exploration of 4-(3-Buten-1-yl)phenol in antimicrobial research. A 2024 study in the European Journal of Medicinal Chemistry evaluated its efficacy against a panel of bacterial and fungal pathogens. The results indicated that the compound, particularly when combined with other antimicrobial agents, exhibited synergistic effects, enhancing the overall antimicrobial activity. This has implications for addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the practical application of 4-(3-Buten-1-yl)phenol. For instance, its pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent efforts have focused on structural modifications to improve these parameters, as reported in a 2023 ACS Medicinal Chemistry Letters article. The study proposed several analogs with enhanced solubility and metabolic half-life, paving the way for future preclinical studies.

In conclusion, 4-(3-Buten-1-yl)phenol (CAS: 135981-59-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications range from synthetic intermediates to bioactive agents with anti-inflammatory, antioxidant, and antimicrobial properties. Ongoing research aims to address its limitations and unlock its full potential, making it a compound of significant interest for future developments in the field.